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Compound of Interest

Compound Name: DIVINYLTIN DICHLORIDE
CAS No.: 7532-85-6
Cat. No.: B1582001
Get Quote
. J

CAS Registry Number: 7532-85-6 Formula:
Molecular Weight: 243.7 g/mol [1]

Executive Summary

Divinyltin dichloride (DVTD) is a reactive organotin intermediate primarily utilized in the
synthesis of EUV (Extreme Ultraviolet) lithography photoresists and organometallic polymers.
Unlike its solid dialkyltin analogs (e.g., dimethyltin dichloride), DVTD is a colorless liquid at
room temperature, possessing high solubility in polar aprotic and non-polar organic solvents.[1]

Its utility is governed by two competing factors: excellent lipophilicity (allowing integration into
organic coating formulations like PGMEA) and high moisture sensitivity (rapid hydrolysis to HCI
and divinyltin oxide).[1] This guide provides validated solubility data and protocols to maximize
stability during formulation and synthesis.

Physicochemical Profile
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Understanding the physical state of DVTD is prerequisite to solvent selection. Unlike many

organotin halides which are crystalline solids, DVTD is a dense liquid, facilitating miscibility with

a broader range of organic hosts.[1]

Property Value Context for Researchers
Miscible with most organics; no
Physical State Colorless Liquid dissolution induction time
required.[1]
Volatile under high vacuum;
Boiling Point 54-56 °C @ 3 mmHg requires careful rotary
evaporation.[1]
. Forms the bottom layer in
Density 1.764 g/mL ) ) )
biphasic aqueous extractions.
Hydrolyzes to release HCI
Hydrolytic Sensitivity High fumes; requires anhydrous
solvents.[1]
o Do not use water as a primary
Solubility in Water Insoluble (Reacts)

solvent.[1]

Solvent Compatibility Matrix

The following matrix categorizes solvents based on thermodynamic compatibility and chemical

stability.

Primary Solvation Systems (Recommended)

These solvents are chemically inert toward the Sn-Cl and Sn-C=C bonds and are standard for

lithographic and synthetic applications.
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Solvent Class

Specific Solvents

Solubility Rating Application Notes

Industry Standard for

photoresist

PGMEA (Propylene )
formulations.[1]
Glycol Ethers glycol monomethyl Excellent -
Stabilizes the Sn
ether acetate) )
center for spin-
coating.
Ideal for Grignard
synthesis and
THF, Diethyl Ether, polymerizations.[1]
Ethers ) Excellent
1,4-Dioxane Note: THF must be
dry to prevent
hydrolysis.[1]
Preferred for
Dichloromethane extraction and NMR
Chlorinated Excellent i
(DCM), Chloroform analysis (
)[1]
Used in
purification/recrystalliz
Aliphatic Pentane, Hexane, Good ation of derivatives.[1]
00
Hydrocarbons Heptane DVTD is miscible but
may phase separate
at ultra-low temps.[1]
High boiling points
) Toluene, Benzene, allow for thermal
Aromatics Excellent

Xylene

disproportionation

reactions.[1]

Reactive & Incompatible Solvents (Avoid)
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Solvent Class Risk Factor Mechanism of Failure

Rapid hydrolysis yields

Water Critical insoluble Divinyltin oxide (

) and corrosive HCI gas.[1]

Methanol/Ethanol can induce

solvolysis over time,

Protics (Alcohols) Moderate exchanging Cl ligands for
alkoxides (

), altering reactivity.[1]

Even trace moisture (<100
ppm) causes cloudiness (oxide

Wet Solvents High o }
formation) in DVTD solutions.

[1]

Mechanistic Visualization: Solvation vs. Hydrolysis

The following diagram illustrates the divergent pathways of DVTD when exposed to anhydrous
organic solvents versus moisture-contaminated environments.

Application:
EUV Photoresist
. . Anhydrous Solvent Ligand Stabilization Stable Solution
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Contact Application:
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Moisture/Water |- I _]TILE_\Le_l‘§1_b_lg_R_e_a_C_tl_0_Il_ > Divinyltin Oxide (Solid)
+ 2 HCI (Gas)

(Hydrolysis)

Divinyltin Dichloride
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Click to download full resolution via product page

Figure 1: Solvation pathways showing the critical necessity of anhydrous conditions for stable
formulation.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/Tetravinyltin
https://en.wikipedia.org/wiki/Tetravinyltin
https://en.wikipedia.org/wiki/Tetravinyltin
https://www.benchchem.com/product/b1582001/docs?utm_src=pdf-body-img#technical-guide-solubility-handling-of-divinyltin-dichloride-dvtd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protocol A: Preparation of Stable Precursor Solution
(PGMEA)

Target Audience: Lithography Engineers Objective: Create a 0.1 M stable coating solution for

spin-coating applications.

 Pre-drying: Ensure PGMEA is dried over 4A molecular sieves for 24 hours. Water content

must be <50 ppm.[1]

o Inert Atmosphere: Perform all transfers inside a glovebox or under a positive pressure of
Nitrogen/Argon.[1]

e Dissolution:
o Weigh 2.43 g of Divinyltin dichloride liquid into a dry Schlenk flask.
o Add 100 mL of anhydrous PGMEA via syringe.[1]

o Swirl gently.[1] The liquid will dissolve instantly; no sonication is required due to liquid-
liquid miscibility.

e Filtration: Filter the solution through a 0.2 um PTFE syringe filter to remove any trace
hydrolyzed tin oxide particles.

o Storage: Store in amber borosilicate glass with a PTFE-lined cap at 2—-8°C.

Protocol B: Biphasic Hydrolysis for Oxide Synthesis

Target Audience: Synthetic Chemists Objective: Controlled conversion of DVTD to Divinyltin
oxide (intermediate for further functionalization).[1]

e Organic Phase: Dissolve 10 mmol DVTD in 50 mL Toluene.
e Aqueous Phase: Prepare 50 mL of 0.5 M NaOH solution.
e Reaction:

o Combine phases in a separatory funnel.[1][2]
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o Shake vigorously for 2 minutes.

o Observation: The interface will initially form a flocculate which may migrate to the organic
phase or precipitate depending on pH.

o Separation: Drain the aqueous layer (containing NaCl).[1] Wash the organic layer with
deionized water (2 x 20 mL).

« |solation: Dry the organic layer over
, filter, and rotary evaporate to yield the oxide/hydroxide species.

Safety & Toxicology (E-E-A-T)

Warning: Organotin compounds exhibit high acute toxicity.[1] Divinyltin dichloride is fatal if
inhaled and toxic via dermal absorption.[1]

» Engineering Controls: All handling must occur in a certified chemical fume hood or glovebox.

[1]

» Respiratory Protection: If outside containment, a full-face respirator with organic vapor/acid
gas cartridges (OV/AG) is mandatory due to potential HCI evolution.[1]

o Decontamination: Spills should be treated with 10% sodium hypochlorite (bleach) solution to
degrade the organometallic bond, followed by absorption with vermiculite.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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